Cas no 186797-58-0 (2-(Benzyloxy)-5-bromoaniline)

• Product Name: 2-(Benzyloxy)-5-bromoaniline
• CAS No: 186797-58-0
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 1069307
• PubChem ID: 22675582
• Update Time: 2025-10-29

2-(Benzyloxy)-5-bromoaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-bromoaniline
• 2-benzyloxy-5-bromobenzamine
• 2-(benzyloxy)-5-bromo-aniline
• 2-Benzyloxy-5-brom-anilin
• 2-benzyloxy-5-bromo-aniline
• 2-benzyloxy-5-bromophenylamine
• 4-Brom-2-amino-phenol-benzylaether
• AG-A-32187
• CTK5I6913
• KB-223741
• QC-3500
• SureCN3713861
• 2-(benzyloxy)-5-broMobenzenaMine
• IZHINVQVLJRNDV-UHFFFAOYSA-N
• MFCD08686860
• 3-bromo-6-benzyloxyaniline
• A11901
• SY073817
• DTXSID90627523
• SCHEMBL3713861
• AS-40935
• DB-065582
• A1-09978
• AKOS000214946
• CS-0449335
• 5-bromo-2-phenylmethoxyaniline
• 186797-58-0
• EN300-183996

• MDL： MFCD08686860
• Inchi： 1S/C13H12BrNO/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9,15H2
• InChI Key： IZHINVQVLJRNDV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.01026
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 393.7±27.0 °C at 760 mmHg
• Flash Point: 191.9±23.7 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(Benzyloxy)-5-bromoaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(Benzyloxy)-5-bromoaniline

Comprehensive Overview of 2-(Benzyloxy)-5-bromoaniline (CAS No. 186797-58-0): Properties, Applications, and Industry Insights

2-(Benzyloxy)-5-bromoaniline (CAS No. 186797-58-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This brominated aniline derivative features a benzyloxy group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its unique structure combines reactivity with stability, enabling applications in drug discovery, material science, and catalysis. Researchers value this compound for its role in constructing heterocyclic frameworks, particularly in developing kinase inhibitors and antimicrobial agents.

The growing demand for high-purity intermediates in medicinal chemistry has spotlighted compounds like 2-(Benzyloxy)-5-bromoaniline. Recent trends show increased searches for "bromoaniline derivatives in drug design" and "CAS 186797-58-0 suppliers," reflecting industry interest. The compound’s electron-rich aromatic system allows selective functionalization, addressing the need for green chemistry solutions—a hot topic among synthetic chemists exploring atom-efficient reactions.

Analytical characterization of CAS No. 186797-58-0 reveals distinct spectral properties: a 1H NMR peak at 7.2–7.4 ppm (benzyl protons) and UV-Vis absorption near 280 nm. These features facilitate quality control in GMP-compliant synthesis, a critical concern for manufacturers. The compound’s melting point range (98–102°C) and solubility profile (soluble in DMSO, THF) make it suitable for cross-coupling reactions, particularly Buchwald-Hartwig aminations.

Innovative applications include its use in OLED materials development, where researchers leverage its electron-donating amine group to tune emission properties. This aligns with the surge in "organic electronics intermediates" searches. Stability studies show 2-(Benzyloxy)-5-bromoaniline remains intact under inert atmospheres for over 12 months, addressing storage concerns raised in pharma forums.

Regulatory compliance is ensured through REACH registration and halogen content analysis protocols. The compound’s low ecotoxicity (OECD 301D) supports its adoption in sustainable chemistry initiatives—a key focus area for 2024. Suppliers now provide HPLC-certified batches (>98.5% purity) to meet preclinical research standards, responding to frequent queries about "pharma-grade bromoanilines."

Future perspectives highlight its potential in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs). The protectable amine functionality enables selective modification, a feature discussed in recent ACS symposiums. As the industry shifts toward continuous flow processing, the compound’s reaction kinetics in microreactors are being actively studied.